N-(3-chlorobenzyl)-1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-1-[7-(2-fluorophenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H22ClFN4O2S/c26-17-5-3-4-15(12-17)13-28-23(32)16-8-10-31(11-9-16)25-29-21-19(14-34-22(21)24(33)30-25)18-6-1-2-7-20(18)27/h1-7,12,14,16H,8-11,13H2,(H,28,32)(H,29,30,33)
• InChI Key: RTAIVZBGOUKEAI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC(=CC=C2)Cl)C3=NC4=C(C(=O)N3)SC=C4C5=CC=CC=C5F
• Molecular Formula: C25H22ClFN4O2S
• Molecular Weight: 497.0 g/mol

Description

N-(3-chlorobenzyl)-1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide is a useful research compound. Its molecular formula is C25H22ClFN4O2S and its molecular weight is 496.99. The purity is usually 95%.
BenchChem offers high-quality N-(3-chlorobenzyl)-1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chlorobenzyl)-1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Discovery and Kinase Inhibition

N-(3-chlorobenzyl)-1-[7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-4-carboxamide is part of a broader class of compounds investigated for their potential in cancer therapy through kinase inhibition. For instance, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified as potent and selective Met kinase inhibitors, demonstrating complete tumor stasis in a Met-dependent GTL-16 human gastric carcinoma xenograft model following oral administration due to their excellent in vivo efficacy and favorable pharmacokinetic and preclinical safety profiles, leading to advancement into phase I clinical trials (Schroeder et al., 2009).

Anti-angiogenic and DNA Cleavage Activities

Moreover, novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives were synthesized and characterized, demonstrating significant anti-angiogenic and DNA cleavage activities, suggesting their potential as anticancer agents by exerting both anti-angiogenic and cytotoxic effects, highlighting the importance of the presence of electron donating and withdrawing groups at positions 2, 3, and 4 of the phenyl ring of the side chain in determining their potency (Kambappa et al., 2017).

Antituberculosis Activity

Additionally, the synthesis of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, designed by molecular hybridization, showed promising antituberculosis activity, with ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate exhibiting activity against all tests, including Mycobacterium smegmatis GyrB ATPase assay, Mycobacterium tuberculosis DNA gyrase supercoiling assay, and antituberculosis activity, without cytotoxicity at relevant concentrations (Jeankumar et al., 2013).